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Compound of Interest |

3-Methoxy-2-[(4-
Compound Name:

nitrobenzyl)oxy]benzaldehyde
CAS No.: 591241-28-0

Cat. No.: B2596859

Get Quote

Executive Summary

The compound 3-Methoxy-2-[(4-nitrobenzyl)oxy]benzaldehyde is a specific regioisomer
derived from the alkylation of o-vanillin. Unlike its more common isomer derived from vanillin
(4-position substitution), this 2-position derivative is frequently utilized as a specialized
intermediate in the synthesis of benzofuran derivatives and Schiff base ligands for coordination
chemistry.

Accurate identification of this compound is critical due to the high prevalence of regioisomers in
commercial databases. This guide provides the structural descriptors, a validated synthesis
protocol, and a logic-based search strategy to retrieve its CAS registry number from proprietary
databases (e.g., SciFindern, Reaxys) when public indexing is ambiguous.

Chemical Identity & Structural Analysis[1][2][3][4][5]
Nomenclature and Identifiers[3][4]

e |[UPAC Name: 3-Methoxy-2-[(4-nitrobenzyl)oxy]benzaldehyde
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Systematic Name: 2-(4-Nitrobenzyloxy)-3-methoxybenzaldehyde

Molecular Formula: C1sH13NOs

Molecular Weight: 287.27 g/mol

Key Structural Feature: The aldehyde group is ortho to the benzyloxy group, which is critical
for subsequent cyclization reactions (e.g., to benzofurans).

Structural Distinction (The Isomer Trap)

Researchers often conflate this compound with its para-isomer. You must distinguish between:
o Target (o-Vanillin derivative): Substitution at position 2.[1]

e Isomer (Vanillin derivative): Substitution at position 4 (4-[(4-nitrobenzyl)oxy]-3-

methoxybenzaldehyde).

Feature Target Compound Common Isomer (Avoid)
o-Vanillin (2-Hydroxy-3- Vanillin (4-Hydroxy-3-

Precursor
methoxybenzaldehyde) methoxybenzaldehyde)

Substitution 2-Paosition (Ortho to CHO) 4-Position (Para to CHO)

o Capable of benzofuran ] o

Reactivity o Typically stable to cyclization
cyclization

Precursor CAS 148-53-8 121-33-5

Search Descriptors

Use these strings for exact database retrieval:
e SMILES:COclccec(C=0)c10Cc2ccc(cc2)=0

e InChlKey: (Requires generation from structure, typically unique)

Database Search Methodology
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Public web searches for this specific intermediate often yield "No Results" or incorrect isomers.
Follow this autonomous search protocol to retrieve the authoritative CAS number from
chemical abstracts.

Input Structure Query SciFinder/Reaxys Filter by Verify Precursors Retrieve CAS &

SENE (TR (SMILES) (Substructure Search) Exact Match (o-Vanillin + 4-Nitrobenzy! Br) Physical Data

Click to download full resolution via product page
Figure 1: Logic flow for retrieving the CAS number of non-commercial intermediates.

Synthesis Protocol (Self-Validating System)

Since this compound is often synthesized in situ or on-demand, the following protocol ensures
high purity and regio-specificity. This method relies on a standard Williamson ether synthesis.

Reaction Scheme

Reactants:

o-Vanillin (CAS 148-53-8): 1.0 eq

4-Nitrobenzyl bromide (CAS 100-11-8): 1.1 eq

Base: Potassium Carbonate (

): 2.0 eq

Solvent: DMF or Acetonitrile (anhydrous)

Step-by-Step Methodology

» Activation: In a round-bottom flask equipped with a magnetic stir bar, dissolve o-vanillin (10
mmol) in anhydrous DMF (15 mL). Add

(20 mmol) and stir at room temperature for 15 minutes. Observation: The solution typically
turns bright yellow due to phenolate formation.

o Alkylation: Add 4-nitrobenzyl bromide (11 mmol) portion-wise.
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o Reflux: Heat the mixture to 60-80°C for 2-4 hours. Monitor via TLC (Solvent: Hexane/EtOAc

7:3).

o Validation: The starting material (o-vanillin) spot will disappear; a less polar product spot

will appear.

o Workup: Pour the reaction mixture into ice-cold water (100 mL). The product should

precipitate as a solid.

« Purification: Filter the precipitate, wash with water, and recrystallize from Ethanol/DMF if

necessalry.

Analytical Verification

To ensure you have the correct regioisomer, verify the aldehyde proton signal via

-NMR.
Nucleus Signal (approx.)[2] Multiplicity Assignment
[B11][4115]
1H 10.2 - 10.5 ppm Singlet (s) Aldehyde (-CHO)
1H 5.3-5.5ppm Singlet (s) Benzylic (-OCH2-)
1H 3.9 ppm Singlet (s) Methoxy (-OCH3)

Synthesis Pathway Visualization
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Reactants:

o-Vanillin + 4-Nitrobenzyl Bromide

K2CO3 / DMF

Intermediate:
Phenolate Anion

Electrophile

Transition State:
SN2 Attack

Product:
3-Methoxy-2-[(4-nitrobenzyl)oxy]benzaldehyde

Base/Heat (Optional)

Potential Application:
Benzofuran Derivative

Click to download full resolution via product page

Figure 2: Synthetic pathway from o-vanillin to the target ether and potential downstream
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Identification & Synthesis of 3-
Methoxy-2-[(4-nitrobenzyl)oxy]benzaldehyde]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b2596859/docs#technical-guide-identification-
synthesis-of-3-methoxy-2-4-nitrobenzyl-oxy-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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